N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide

• Molecular Formula: C23H23N3O2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: N-[3-[(4-tert-butylbenzoyl)amino]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H23N3O2/c1-23(2,3)18-11-9-16(10-12-18)21(27)25-19-7-4-8-20(14-19)26-22(28)17-6-5-13-24-15-17/h4-15H,1-3H3,(H,25,27)(H,26,28)
• InChI Key: VVGDPABJPFZOJX-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CN=CC=C3

Description

N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide, also known as BPN, is a synthetic compound that has been extensively researched for its potential applications in various fields of science. BPN is a small molecule that belongs to the class of nicotinamide adenine dinucleotide (NAD+) precursors. NAD+ is a coenzyme that plays a crucial role in various cellular processes, including metabolism, DNA repair, and aging.

Mechanism of Action

N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide increases NAD+ levels in cells by activating the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is the rate-limiting enzyme in the NAD+ biosynthesis pathway. NAD+ is a coenzyme that plays a crucial role in various cellular processes, including metabolism, DNA repair, and aging. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide can also activate sirtuins, a family of proteins that play a crucial role in regulating cellular processes such as metabolism, DNA repair, and inflammation.
Biochemical and Physiological Effects:
N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has been shown to have various biochemical and physiological effects, including increasing NAD+ levels in cells, activating sirtuins, and reducing oxidative stress and inflammation. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has also been shown to improve mitochondrial function and increase energy metabolism in cells. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide can be easily synthesized using various methods, and its purity and yield can be optimized by modifying the reaction conditions. However, N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has some limitations for lab experiments, including its cost and potential toxicity at high concentrations. Further studies are needed to determine the optimal concentration and duration of N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide treatment in various cell types and animal models.

Future Directions

N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has several potential future directions for research, including its potential applications in cancer research, neurodegenerative diseases, and aging. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has been shown to have anti-tumor effects and sensitize cancer cells to chemotherapy and radiation therapy. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has also been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. Further studies are needed to determine the safety and efficacy of N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide in clinical trials and its potential applications in various fields of science.

Synthesis Methods

N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide can be synthesized using various methods, including the reaction of 4-tert-butylbenzoyl chloride with 3-aminophenyl nicotinamide in the presence of a base. The resulting product is then purified using chromatography techniques. The purity and yield of N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide can be optimized by modifying the reaction conditions such as temperature, solvent, and catalyst.

Scientific Research Applications

N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has been extensively studied for its potential applications in various fields of science, including cancer research, neurodegenerative diseases, and aging. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has been shown to increase NAD+ levels in cells, which can activate sirtuins, a family of proteins that play a crucial role in regulating cellular processes such as metabolism, DNA repair, and inflammation. N-{3-[(4-tert-butylbenzoyl)amino]phenyl}nicotinamide has also been shown to have anti-inflammatory and antioxidant properties, which can protect cells from oxidative stress and inflammation.